Cas no 1261956-26-6 (Dimethyl 2-(5-chloro-3-nitropyridin-2-yl)malonate)

• Product Name: Dimethyl 2-(5-chloro-3-nitropyridin-2-yl)malonate
• CAS No: 1261956-26-6
• MF: C₁₀H₉ClN₂O₆
• MW: 288.641261816025
• MDL: MFCD18311907
• CID: 1024821
• PubChem ID: 53217429
• Update Time: 2025-06-08

Dimethyl 2-(5-chloro-3-nitropyridin-2-yl)malonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-(5-chloro-3-nitropyridin-2-yl)malonate
• Dimethyl 2-(5-chloro-3-nitropyridin-2-yl)malote
• dimethyl 2-(5-chloro-3-nitropyridin-2-yl)propanedioate
• D75075
• AKOS015849005
• 1261956-26-6
• DB-360267
• DTXSID80682469
• Propanedioic acid, 2-(5-chloro-3-nitro-2-pyridinyl)-, 1,3-dimethyl ester
• CS-0091287
• A889542
• Dimethyl (5-chloro-3-nitropyridin-2-yl)propanedioate
• Dimethyl2-(5-chloro-3-nitropyridin-2-yl)malonate
• MFCD18311907
• BS-20293
• 1,3-DIMETHYL 2-(5-CHLORO-3-NITROPYRIDIN-2-YL)PROPANEDIOATE

• MDL： MFCD18311907
• Inchi： 1S/C10H9ClN2O6/c1-18-9(14)7(10(15)19-2)8-6(13(16)17)3-5(11)4-12-8/h3-4,7H,1-2H3
• InChI Key： UVSRKEGGVVTQFK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)[N+](=O)[O-])C(C(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 288.01500
• Monoisotopic Mass: 288.0149137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 111.31000
• LogP: 1.59600

Additional information on Dimethyl 2-(5-chloro-3-nitropyridin-2-yl)malonate

Dimethyl 2-(5-chloro-3-nitropyridin-2-yl)malonate: A Comprehensive Overview

Dimethyl 2-(5-chloro-3-nitropyridin-2-yl)malonate, identified by the CAS number 1261956-26-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a malonate group with a substituted pyridine ring. The presence of both chlorine and nitro groups on the pyridine ring introduces interesting electronic properties, making this compound a valuable substrate for various chemical transformations and applications.

The synthesis of Dimethyl 2-(5-chloro-3-nitropyridin-2-yl)malonate typically involves multi-step processes, often starting from pyridine derivatives. The introduction of the nitro group at the 3-position and the chlorine atom at the 5-position on the pyridine ring is crucial for achieving the desired reactivity and stability of the compound. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields.

One of the most notable applications of this compound is in the field of agrochemistry, where it serves as an intermediate in the synthesis of herbicides and insecticides. The malonate group acts as a versatile platform for further functionalization, allowing chemists to introduce additional substituents that enhance bioactivity. For instance, studies have shown that derivatives of this compound exhibit potent activity against various agricultural pests, making them promising candidates for sustainable pest management solutions.

In addition to its agricultural applications, Dimethyl 2-(5-chloro-3-nitropyridin-2-yl)malonate has also found use in pharmaceutical research. Its structure provides a scaffold for exploring new drug candidates, particularly in the development of anti-inflammatory and antiviral agents. Recent research has focused on modifying the substituents on the pyridine ring to optimize pharmacokinetic properties, such as bioavailability and metabolic stability.

The electronic properties of this compound make it an attractive candidate for applications in materials science as well. For example, its ability to form coordination complexes with metal ions has been exploited in the development of new catalysts for organic transformations. Furthermore, its use in polymer chemistry has been explored, with researchers investigating its potential as a building block for functional polymers with tailored electronic and mechanical properties.

From an environmental perspective, understanding the fate and behavior of Dimethyl 2-(5-chloro-3-nitropyridin-2-yl)malonate in natural systems is critical for assessing its potential impact on ecosystems. Recent studies have focused on its degradation pathways under various environmental conditions, such as soil and aquatic environments. These investigations have provided valuable insights into its persistence and bioaccumulation potential, guiding efforts to develop safer handling practices.

In conclusion, Dimethyl 2-(5-chloro-3-nitropyridin-2-yl)malonate, with its unique structure and versatile reactivity, continues to be a focal point in chemical research across multiple disciplines. Its applications span from agrochemistry to pharmaceuticals and materials science, driven by ongoing advancements in synthetic methodologies and functionalization strategies. As researchers continue to explore its potential, this compound is poised to play an increasingly important role in addressing challenges in these fields.